106-45-6(4-methylbenzene-1-thiol),T0290,PS-5132

4-methylbenzene-1-thiol Properties

Names and Identifiers

- p-Toluenethiol
- 4-Methylbenzenethiol
- 4-Methylthiophenol
- Toluenethiol
- 4-Mercaptotoluene~4-Methylthiophenol~p-Toluenethiol
- p-Thiocresol
- p-methylthiophenol
- p-Thiocresolneat
- 4-Mercaptotoluene
- 4-methylphenyl mercaptan
- 4-thiocresol
- 4-TOLUENETHIOL
- para-thiocresol
- p-Mercapto-toluene
- p-methylphenylmercaptan
- p-Thiocreso
- p-Thiolcresol
- p-Tolyl Mercaptan
- p-Tolylthiol
- Thio-p-cresol
- usafek-510
- Toluene-4-thiol
- 4-Thiocreso
- USAF ek-510
- 1-Mercapto-4-methylbenzene
- 4-mercapto-toluen
- 4-methyl-benzenethio
- 4-methylphenylmercaptan
- benzenethiol,4-methyl-
- p-Mercaptotoluene
- p-Methylbenzenethiol
- 4-methylbenzene-1-thiol
- PD168616
- EINECS 203-399-1
- 4-THIOCRESOL [HSDB]
- 4-methylphenylthiol
- STR00880
- DTXCID0028163
- 4-methyl-thiophenol
- UNII-6L2WW9XYZO
- NSC-229565
- 4-06-00-02153 (Beilstein Handbook Reference)
- P-THIOCRESOL [MI]
- 4-methylthio-phenol
- 4-methylbenzene thiol
- WLN: SHR D1
- NSC-2227
- 4-Methyl-benzenethiol
- para-toluenethiol
- HSDB 2024
- rho-Thiocresol
- 4-methyl benzenethiol
- 4-mercapto-toluene
- 4-methyl-1-thiophenol
- PS-5132
- Toluene, 4-mercapto-
- DTXSID5048188
- Benzenethiol, 4-methyl-
- 6L2WW9XYZO
- J-512887
- p-Methylphenyl mercaptan
- Q18466653
- F0001-0122
- P-METHYLPHENYLTHIOL
- BP-12556
- NS00023411
- AI3-09056
- EN300-18298
- Tox21_303614
- InChI=1/C7H8S/c1-6-2-4-7(8)5-3-6/h2-5,8H,1H
- paratoluenethiol
- (4-methyl)thiophenol
- FT-0619525
- 4-METHYL THIOPHENOL
- p-Methylbenzenthiol
- MFCD00004851
- 106-45-6
- BRN 0605761
- NSC 2227
- T0290
- J-001595
- p-Tolylthiophenol
- AKOS000120273
- 4-Methylbenzenethiol, 98%
- CAS-106-45-6
- NCGC00257443-01
- SCHEMBL72612
- NSC2227
- CHEMBL119359
- NSC229565
- 4-Toluenethiol
- 4-Methylphenylmercaptan
- 4-THIOCRESOL
- 4-Methyl thiophenol;4-Methylthio phenol;4-methylbenzenethiol
- p-Methylthiophenol
- p-Tolyl mercaptan
- p-Methylphenylmercaptan
- USAF EK-510
- 4-Methylphenyl mercaptan
- P-THIOCRESOL
- P-TOLUENETHIOL
- +Expand
- MDL： MFCD00004851
- InChIKey： WLHCBQAPPJAULW-UHFFFAOYSA-N
- Inchi： 1S/C7H8S/c1-6-2-4-7(8)5-3-6/h2-5,8H,1H3
- SMILES： SC1C=CC(C)=CC=1
- BRN： 605761

Computed Properties

Exact Mass: 124.03500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 124.034671
Heavy Atom Count: 8
Complexity: 62.8
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 1

Experimental Properties

LogP: 2.28370
PSA: 38.80000
Merck: 9325
Refractive Index: 1.5420 (estimate)
Water Partition Coefficient: Slightly soluble
Boiling Point: 196°C(lit.)
Melting Point: 42.0 to 45.0 deg-C
Vapor Pressure: 10 mmHg ( 71 °C)
Flash Point: Fahrenheit: 154.4 ° f < br / > Celsius: 68 ° C < br / >
FEMA: 2337
Color/Form: Colorless crystal powder with unpleasant smell [1]
Solubility: Insoluble in water, soluble in ethanol, easily soluble in ether [8]
Sensitiveness: Stench
Density: 1.0220

4-methylbenzene-1-thiol Security Information

Symbol: GHS06
RTECS：XT8925000
WGK Germany：3
Safety Term：6.1
Safety Instruction： S26-S36-S36/37/39
Packing Group：III
Packing Group：III
Risk Phrases：R20/21/22; R36/37/38
Hazard Level：6.1
Dangerous goods sign： Xn
Hazardous Material transportation number：2811
Hazard Statement： H331,H302,H312,H315,H335,H318
Warning Statement： P261,P305
P351
P338,P302
P352,P321,P405,P501A
Prompt：dangerous
Storage Condition：Store in cold storage.
PackingGroup：III
Risk Phrases： 36
Signal Word：Danger
TSCA：Yes
HazardClass：6.1
FLUKA BRAND F CODES：13

4-methylbenzene-1-thiol Customs Data

HS CODE：29309070
Customs Data：

China Customs Code:
2930909090

Overview:

2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-methylbenzene-1-thiol Synthesis

4-methylbenzene-1-thiol Related Literature

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4. Diastereoselective formation of aziridines from diazocarbonyl compounds and N-(O-pivaloylated d-galactosyl)benzylideneamines and ring-opening reactions with p-toluenethiol

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8. A novel dibenzo[a,c]phenazine-based fluorescent probe for fast and selective detection of thiophenols in environmental water

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9. An aryl thiol–vinyl azide coupling reaction and a thiol–vinyl azide coupling/cyclization cascade: efficient synthesis of β-ketosulfides and arene-fused 5-methylene-2-pyrrolidinone derivatives

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10. A novel fluorogenic hybrid material for selective sensing of thiophenols

Wenwen Zhao,Weimin Liu,Jiechao Ge,Jiasheng Wu,Wenjun Zhang,Xiangmin Meng,Pengfei Wang J. Mater. Chem. 2011 21 13561

Cas no 106-45-6 (4-methylbenzene-1-thiol)

4-methylbenzene-1-thiol Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-methylbenzene-1-thiol Security Information

4-methylbenzene-1-thiol Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4-methylbenzene-1-thiol Synthesis

4-methylbenzene-1-thiol Related Literature

Related Categories

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